Cas no 1379337-74-2 (3-Amino-2-bromopyridine-5-acetonitrile)

• Product Name: 3-Amino-2-bromopyridine-5-acetonitrile
• CAS No: 1379337-74-2
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898789
• Update Time: 2023-08-20

3-Amino-2-bromopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromopyridine-5-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-7-6(10)3-5(1-2-9)4-11-7/h3-4H,1,10H2
• InChI Key： CQPDVNFHSLQMDM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7